N-2,1,3-benzoxadiazol-4-yl-2-[4-(4-isopropylbenzyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,1,3-benzoxadiazol-4-yl)-2-[4-[(4-propan-2-ylphenyl)methyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C22H27N5O2/c1-16(2)18-8-6-17(7-9-18)14-26-10-12-27(13-11-26)15-21(28)23-19-4-3-5-20-22(19)25-29-24-20/h3-9,16H,10-15H2,1-2H3,(H,23,28)
• InChI Key: XWMRSHRIJPKXTI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN2CCN(CC2)CC(=O)NC3=CC=CC4=NON=C43
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol

Description

N-2,1,3-benzoxadiazol-4-yl-2-[4-(4-isopropylbenzyl)-1-piperazinyl]acetamide, also known as BISA, is a chemical compound that has shown potential in scientific research applications. BISA is a small molecule that has been synthesized in the laboratory and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of N-2,1,3-benzoxadiazol-4-yl-2-[4-(4-isopropylbenzyl)-1-piperazinyl]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and survival. This compound has been shown to inhibit the activity of the enzyme AKT, which is involved in the regulation of cell growth and survival. This compound has also been shown to inhibit the activity of the mTOR signaling pathway, which is involved in the regulation of protein synthesis and cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis. This compound has also been shown to have neuroprotective effects in animal models of Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of N-2,1,3-benzoxadiazol-4-yl-2-[4-(4-isopropylbenzyl)-1-piperazinyl]acetamide is its small size, which makes it easy to synthesize and manipulate in the laboratory. This compound has also been shown to have potent anti-cancer and neuroprotective effects, making it a promising candidate for further research. However, one limitation of this compound is its potential toxicity, which may limit its use in clinical applications.

Future Directions

There are several future directions for research on N-2,1,3-benzoxadiazol-4-yl-2-[4-(4-isopropylbenzyl)-1-piperazinyl]acetamide, including the development of more potent and selective analogs, the investigation of its mechanism of action in more detail, and the evaluation of its efficacy in animal models of various diseases. Additionally, the potential toxicity of this compound should be further evaluated to determine its safety for use in clinical applications. Overall, this compound shows promise as a therapeutic agent for various diseases, and further research is needed to fully understand its potential.

Scientific Research Applications

N-2,1,3-benzoxadiazol-4-yl-2-[4-(4-isopropylbenzyl)-1-piperazinyl]acetamide has been studied for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has also been shown to have neuroprotective effects in animal models of Alzheimer's and Parkinson's disease.